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Compound of Interest

Compound Name: Sodium Methyl 2-Sulfolaurate

Cat. No.: B1630109 Get Quote

Methyl Ester Sulfonates (MES) are a class of anionic surfactants gaining prominence as high-

performance, environmentally friendly alternatives to conventional petroleum-based

surfactants. Derived from natural sources like palm or coconut oil, they offer excellent cleaning

power, good biodegradability, and superior tolerance to hard water. Sodium Methyl 2-
Sulfolaurate, the C12 homolog of MES, is a notable member of this class, widely used in

personal care and cleaning products for its exceptional foaming and cleansing properties

combined with mildness. This guide provides a comparative analysis of Sodium Methyl 2-
Sulfolaurate against other common MES homologues (C14, C16, and C18), focusing on their

performance metrics, supported by experimental data and detailed protocols for researchers,

scientists, and drug development professionals.

Physicochemical Properties: A Comparative
Overview
The performance of a surfactant is intrinsically linked to its physicochemical properties, which

are primarily influenced by the length of its hydrophobic alkyl chain. Sodium Methyl 2-
Sulfolaurate (C12 MES) possesses the shortest alkyl chain among the commonly used MES,

which imparts distinct characteristics compared to its longer-chain counterparts like C14, C16,

and C18 MES.
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Property
Sodium Methyl
2-Sulfolaurate
(C12 MES)

C14 MES C16 MES C18 MES

Molecular

Formula
C13H25NaO5S C15H29NaO5S C17H33NaO5S C19H37NaO5S

Molecular Weight 316.39 g/mol 344.44 g/mol 372.50 g/mol 400.55 g/mol

Solubility High Moderate Lower Low

Critical Micelle

Concentration

(CMC)

Higher Intermediate Lower Lowest

Surface Tension

at CMC (mN/m)
~30-35 ~35-40 ~40-45 ~45-50

Note: Exact CMC and surface tension values can vary with purity, temperature, and electrolyte

concentration. The values presented are typical ranges.

Performance Characteristics
The variations in alkyl chain length directly impact the functional performance of methyl ester

sulfonates in different applications.

Foaming Ability and Stability
Sodium Methyl 2-Sulfolaurate (C12 MES) is recognized for its excellent foaming capabilities,

producing a rich and luxurious lather, which is highly desirable in personal care products like

shampoos and body washes. Generally, shorter alkyl chains lead to quicker foam generation

and higher initial foam volumes. As the chain length increases (C14 to C16), the foam becomes

creamier with greater stability.

Quantitative data from a standardized Ross-Miles test under identical conditions for direct

comparison is not readily available in the reviewed literature. However, the general trend

indicates that C12 MES is a superior flash foamer, while C16/C18 blends offer more persistent,

stable foam.
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Detergency and Cleaning Power
Detergency, or cleaning effectiveness, generally improves with increasing alkyl chain length up

to a certain point (typically C16-C18) as the longer hydrophobic tail enhances oil and soil

removal. While C12 MES provides effective cleaning, C16/C18 MES blends are often favored

in heavy-duty laundry detergents for their superior performance on oily stains.

Hard Water Tolerance and Calcium Soap Dispersion
A key advantage of MES over many other anionic surfactants is their excellent performance in

hard water. They exhibit a remarkable ability to disperse calcium soap, preventing the formation

of soap scum. This property generally improves with increasing alkyl chain length. One study

highlighted that MES has a significantly better calcium soap dispersing ability compared to

Linear Alkylbenzene Sulfonate (LAS).

Environmental and Toxicological Profile
The environmental and safety profile of surfactants is a critical consideration for formulation

scientists.

Biodegradability
Methyl ester sulfonates are known for being readily biodegradable. However, the rate of

biodegradation is influenced by the alkyl chain length. Shorter chains tend to biodegrade more

rapidly.

Table 2: Biodegradability of Methyl Ester Sulfonate Homologues (OECD 301F)
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Surfactant % Biodegradation Time to Reach >60%

C12 MES 73% 6 days

C14 MES 66% 8 days

C16 MES 63% 16 days

LAS (benchmark) 60% 8 days

(Source: Data adapted from a

study on the biodegradation of

palm-based methyl ester

sulphonates)

Toxicity
The ecotoxicity of MES has been found to be dependent on the alkyl chain length, with longer

chains exhibiting higher toxicity. However, even the longer chain variants are considered to

have a favorable environmental safety profile compared to some traditional surfactants. Studies

on the microalgae Pseudokirchneriella subcapitata have shown that C12 and C14 MES are

practically non-toxic.

Experimental Protocols
Detailed methodologies for key experiments are provided below to allow for replication and

further research.

Determination of Critical Micelle Concentration (CMC)
The CMC is typically determined by measuring the surface tension of a series of surfactant

solutions of varying concentrations using a tensiometer.

Methodology:

Prepare a stock solution of the methyl ester sulfonate in deionized water.

Create a series of dilutions from the stock solution.
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Measure the surface tension of each dilution using a tensiometer (e.g., Du Noüy ring or

Wilhelmy plate method) at a constant temperature.

Plot the surface tension as a function of the logarithm of the surfactant concentration.

The CMC is the concentration at which the surface tension plot shows a distinct break, after

which the surface tension remains relatively constant.

Evaluation of Foaming Properties (Modified Ross-Miles
Method)
The Ross-Miles method is a standard procedure for assessing the foaming capacity and

stability of surfactants.

Methodology:

Prepare a surfactant solution of a specified concentration and temperature in a cylindrical

vessel with a defined volume.

A fixed volume of the same solution is allowed to fall from a specified height through an

orifice onto the surface of the initial solution in the vessel, which generates foam.

The initial foam height is measured immediately after all the solution has fallen.

The foam height is then measured at subsequent time intervals (e.g., 1, 3, and 5 minutes) to

assess foam stability.

Assessment of Biodegradability (OECD 301F
Manometric Respirometry Test)
This method determines the ready biodegradability of a substance by an aerobic microbial

inoculum.

Methodology:

A known volume of mineral medium is inoculated with microorganisms (typically from

activated sludge).
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The test substance is added as the sole source of organic carbon at a concentration typically

around 100 mg/L.

The mixture is incubated in a closed flask at a constant temperature (e.g., 20-25°C) for up to

28 days.

The consumption of oxygen by the microorganisms is measured over time using a

manometer or other pressure-sensing device.

The percentage of biodegradation is calculated by comparing the measured oxygen

consumption to the theoretical oxygen demand (ThOD). A substance is considered readily

biodegradable if it reaches >60% biodegradation within the 28-day period.
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Caption: General synthesis pathway for Methyl Ester Sulfonates.

Experimental Workflow for CMC Determination
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Caption: Workflow for determining Critical Micelle Concentration (CMC).

Structure-Performance Relationship of MES
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Caption: Impact of alkyl chain length on MES properties.

To cite this document: BenchChem. [A Comparative Analysis of Sodium Methyl 2-
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sodium-methyl-2-sulfolaurate-and-other-methyl-ester-sulfonates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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